Cas no 7403-23-8 (1-Pentaleneacetic acid,octahydro-)
7403-23-8 structure
Product Name:1-Pentaleneacetic acid,octahydro-
CAS No:7403-23-8
MF:C10H16O2
MW:168.232843399048
CID:574552
PubChem ID:345453
Update Time:2025-04-19
1-Pentaleneacetic acid,octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentaleneacetic acid,octahydro-
- 2-(1,2,3,3a,4,5,6,6a-octahydropentalen-1-yl)acetic acid
- 2-Carboxymethyl-bicyclo[3.3.0]octan
- 2-Carboxymethyl-bicyclo< 3.3.0> octan
- AC1L82SX
- NSC403084
- 7403-23-8
- DTXSID00323120
- NSC-403084
- OCTAHYDROPENTALEN-1-YLACETIC ACID
- (Octahydropentalen-1-yl)acetic acid
-
- Inchi: 1S/C10H16O2/c11-10(12)6-8-5-4-7-2-1-3-9(7)8/h7-9H,1-6H2,(H,11,12)
- InChI Key: NQGPEHVMWHDXPB-UHFFFAOYSA-N
- SMILES: OC(CC1CCC2CCCC21)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.084
- Boiling Point: 281.8°C at 760 mmHg
- Flash Point: 141.9°C
- Refractive Index: 1.502
- PSA: 37.3
1-Pentaleneacetic acid,octahydro- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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